CID 8636
Overview
Description
CID 8636 is a useful research compound. Its molecular formula is C7H5NaO2S and its molecular weight is 176.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 8636 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 8636 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemically Induced Dimerization in Cells : CID is valuable for studying biological processes with great precision and spatiotemporal resolution. It has primarily been applied to dissect signal transductions and is also used in studying membrane and protein trafficking (Voss, Klewer, & Wu, 2015).
Advancements in Strontium Isoscapes : CID has implications in provenance studies using strontium isotope ratios (87Sr/86Sr), which are utilized in archeology, forensics, paleoecology, and environmental sciences (Bataille, Crowley, Wooller, & Bowen, 2020).
Application in National High-tech Research & Development Program : The CID concept is applied in the management and orientation of scientific research programs, highlighting its role in shaping research methodologies and applications (Fan Shao-feng, 2009).
Collision-Induced Dissociation (CID) in Mass Spectrometry : CID is essential in mass spectrometry for computational modeling and substance identification, offering detailed insights into collision kinetics and fragmentation pathways (Koopman & Grimme, 2021).
Gene Regulation via CID : CID tools are developed for mammalian inducible gene regulation and editing, showcasing its versatility in biomedical research (Ma et al., 2023).
CID in Terrestrial Ecological Research : Strontium isotopes (87Sr/86Sr) analysis, an application of CID, is increasingly significant in ecological research, providing biogeographical information (Crowley, Miller, & Bataille, 2017).
Reversible Control of Protein Localization : CID, especially photoactivatable and chemically induced types, is crucial in studying dynamic biological processes like protein-protein interactions and localization in living cells (Aonbangkhen et al., 2018).
properties
IUPAC Name |
sodium;2-sulfanylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6O2S.Na/c8-7(9)5-3-1-2-4-6(5)10;/h1-4,10H,(H,8,9);/q;+1/p-1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBAIZOJDXAXWHS-UHFFFAOYSA-M |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)[O-])S.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C(=C1)C(=O)[O-])S.[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5NaO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
CID 8636 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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